ethyl 5-[(5,6,7,8-tetrahydronaphthalen-1-yl)sulfamoyl]-1H-pyrazole-4-carboxylate

• IUPAC Name: ethyl 5-(5,6,7,8-tetrahydronaphthalen-1-ylsulfamoyl)-1H-pyrazole-4-carboxylate
• InChI: InChI=1S/C16H19N3O4S/c1-2-23-16(20)13-10-17-18-15(13)24(21,22)19-14-9-5-7-11-6-3-4-8-12(11)14/h5,7,9-10,19H,2-4,6,8H2,1H3,(H,17,18)
• InChI Key: SXCRNYITJKMIEM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NN=C1)S(=O)(=O)NC2=CC=CC3=C2CCCC3
• Molecular Formula: C16H19N3O4S
• Molecular Weight: 349.4 g/mol

Description

The compound is an ester derivative of a pyrazole carboxylic acid, with a tetrahydronaphthalene sulfamoyl group attached at the 5-position of the pyrazole ring. Pyrazoles are a class of organic compounds with a five-membered aromatic ring containing three carbon atoms and two adjacent nitrogen atoms. Tetrahydronaphthalene, also known as tetralin, is a polycyclic compound composed of a naphthalene core, where two adjacent carbon atoms are saturated.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. The pyrazole ring, the ester group, and the tetrahydronaphthalene sulfamoyl group would all contribute to the overall structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence its properties.

Scientific Research Applications

Ethyl 5-[(5,6,7,8-tetrahydronaphthalen-1-yl)sulfamoyl]-1H-pyrazole-4-carboxylate[(THN)S]-1H-PYZ-4-COOEt has been studied due to its potential applications in medicinal chemistry and biochemistry. Studies have shown that the compound has antifungal, antibacterial, and anti-inflammatory properties. It has also been used as a tool for studying the effects of various drugs on the central nervous system. In addition, it has been used in the study of the pharmacology of certain drugs, such as antiepileptic drugs.

Mechanism of Action

The mechanism of action of ethyl 5-[(5,6,7,8-tetrahydronaphthalen-1-yl)sulfamoyl]-1H-pyrazole-4-carboxylate[(THN)S]-1H-PYZ-4-COOEt is not fully understood. Studies have shown that the compound binds to certain proteins in the body, such as the GABA-A receptor, and modulates its activity. This modulation of the GABA-A receptor is thought to be responsible for the antifungal, antibacterial, and anti-inflammatory effects of the compound.
Biochemical and Physiological Effects
This compound[(THN)S]-1H-PYZ-4-COOEt has a variety of biochemical and physiological effects. Studies have shown that it has antifungal, antibacterial, and anti-inflammatory properties. In addition, it has been shown to be effective in the treatment of certain neurological disorders, such as epilepsy. It has also been used in the treatment of mood disorders, such as depression and anxiety.

Advantages and Limitations for Lab Experiments

The main advantage of using ethyl 5-[(5,6,7,8-tetrahydronaphthalen-1-yl)sulfamoyl]-1H-pyrazole-4-carboxylate[(THN)S]-1H-PYZ-4-COOEt in laboratory experiments is that it is relatively easy to synthesize and is relatively stable. In addition, it is relatively non-toxic and has a wide range of applications in medicinal chemistry and biochemistry. The main limitation of using this compound[(THN)S]-1H-PYZ-4-COOEt in laboratory experiments is that its mechanism of action is not fully understood.

Future Directions

Future research on ethyl 5-[(5,6,7,8-tetrahydronaphthalen-1-yl)sulfamoyl]-1H-pyrazole-4-carboxylate[(THN)S]-1H-PYZ-4-COOEt could focus on further elucidating its mechanism of action and exploring its potential applications in other fields. Additionally, further research could be conducted to investigate the potential side effects of the compound and to develop more efficient and cost-effective synthesis methods. Other potential future directions for research on this compound[(THN)S]-1H-PYZ-4-COOEt could include exploring its potential therapeutic applications, such as its potential use in the treatment of cancer and other diseases.

Synthesis Methods

Ethyl 5-[(5,6,7,8-tetrahydronaphthalen-1-yl)sulfamoyl]-1H-pyrazole-4-carboxylate[(THN)S]-1H-PYZ-4-COOEt can be synthesized through a two-step process. The first step involves the synthesis of the intermediate compound, 5-[(5,6,7,8-tetrahydronaphthalen-1-yl)sulfamoyl]-1H-pyrazole-4-carboxylic acid (THN-PYZ-4-COOH), through a reaction between 5-amino-1H-pyrazole-4-carboxylic acid and 5,6,7,8-tetrahydronaphthalen-1-yl-sulfamoyl chloride. The second step involves the conversion of THN-PYZ-4-COOH to this compound[(THN)S]-1H-PYZ-4-COOEt through a reaction with ethyl chloroformate.